Cas no 97127-77-0 (2-(benzylamino)-2-(4-bromophenyl)cyclohexanone hydrochloride)

• Product name: 2-(benzylamino)-2-(4-bromophenyl)cyclohexanone hydrochloride
• CAS No: 97127-77-0
• MF: C₁₉H₂₁BrClNO
• MW: 394.733143568039
• CID: 1988189
• PubChem ID: 3024753

2-(benzylamino)-2-(4-bromophenyl)cyclohexanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-2-(4-bromophenyl)cyclohexanone hydrochloride
• 2-(benzylamino)-2-(4-bromophenyl)cyclohexan-1-one,hydrochloride
• 2-(Benzylamino)-2-(4-bromophenyl)cyclohexan-1-onato--hydrogen chlorido (1/1)
• DTXSID30914166
• 2-(p-Bromophenyl)-2-benzylaminocyclohexan-1-one hydrochloride
• Cyclohexanone, 2-(4-bromophenyl)-2-((phenylmethyl)amino)-, hydrochloride
• Cyclohexanone, 2-benzylamino-2-(p-bromophenyl)-, hydrochloride
• 97127-77-0

• Inchi： InChI=1S/C19H20BrNO.ClH/c20-17-11-9-16(10-12-17)19(13-5-4-8-18(19)22)21-14-15-6-2-1-3-7-15;/h1-3,6-7,9-12,21H,4-5,8,13-14H2;1H
• InChI Key： XAHVUWKEOOFGGY-UHFFFAOYSA-N
• SMILES： C1CCC(C(=O)C1)(C2=CC=C(C=C2)Br)NCC3=CC=CC=C3.Cl

Computed Properties

• Exact Mass: 393.049505
• Monoisotopic Mass: 393.049505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Boiling Point: 471.7°C at 760 mmHg
• Flash Point: 239.1°C